Cas no 46700-94-1 (Menthyl methacrylate)

• Product Name: Menthyl methacrylate
• CAS No: 46700-94-1
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 2828304
• PubChem ID: 586549
• Update Time: 2025-06-27

Menthyl methacrylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1320016
• L-Menthyl methacrylate
• 2-Propenoic acid, 2-methyl-, 5-methyl-2-(1-methylethyl)cyclohexyl ester
• menthyl methacrylate
• (-)-menthyl methacrylate
• 2-Isopropyl-5-methylcyclohexyl 2-methylacrylate #
• 46700-94-1
• Menthol, O-isobutenyryl-
• DTXSID00342997
• Menthyl methacrylate

• Inchi： 1S/C14H24O2/c1-9(2)12-7-6-11(5)8-13(12)16-14(15)10(3)4/h9,11-13H,3,6-8H2,1-2,4-5H3
• InChI Key： VYPRXWXGLLURNB-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)C1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on Menthyl methacrylate

Menthyl Methacrylate (CAS No. 46700-94-1): An Overview of Its Properties, Applications, and Recent Research

Menthyl methacrylate (CAS No. 46700-94-1) is a versatile compound that has gained significant attention in the fields of materials science, polymer chemistry, and pharmaceuticals. This article provides a comprehensive overview of its chemical properties, applications, and the latest research developments.

Menthyl methacrylate is a clear, colorless liquid with a characteristic minty odor. It is derived from menthol and methacrylic acid, making it a valuable monomer for the synthesis of various polymers and copolymers. The compound's unique combination of properties, including its low toxicity and excellent thermal stability, makes it an attractive choice for a wide range of applications.

In terms of chemical structure, menthyl methacrylate has the molecular formula C₁₁H₁₈O₃. The presence of the menthyl group imparts a distinct aromatic character to the molecule, while the methacrylate moiety provides reactivity and polymerization capabilities. This dual functionality allows for the creation of polymers with tailored properties, such as improved mechanical strength, flexibility, and biocompatibility.

The synthesis of menthyl methacrylate typically involves the esterification reaction between menthol and methacrylic acid in the presence of a suitable catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using biocatalysts or microwave-assisted reactions. These approaches not only reduce the environmental impact but also enhance the yield and purity of the final product.

In materials science, menthyl methacrylate is widely used in the production of high-performance coatings and adhesives. Its ability to form tough, durable films makes it ideal for applications where resistance to chemicals, UV radiation, and mechanical stress is crucial. For example, coatings formulated with menthyl methacrylate-based polymers are commonly used in automotive and aerospace industries to protect surfaces from environmental degradation.

In the pharmaceutical industry, menthyl methacrylate has found applications in drug delivery systems and medical devices. Polymers derived from this monomer can be designed to release drugs in a controlled manner, enhancing their therapeutic efficacy while minimizing side effects. Additionally, the biocompatibility of menthyl methacrylate-based materials makes them suitable for use in implantable devices and tissue engineering scaffolds.

Recent research has also explored the potential of menthyl methacrylate-based polymers in advanced biomedical applications. For instance, a study published in the Journal of Biomedical Materials Research demonstrated that copolymers containing menthyl methacrylate exhibited excellent biodegradability and cytocompatibility when used as scaffolds for bone tissue engineering. Another study in Biomaterials reported that menthyl methacrylate-based hydrogels showed promise as carriers for sustained drug release in cancer therapy.

The environmental impact of menthyl methacrylate-based products is another area of active research. Scientists are investigating ways to make these materials more sustainable by using renewable resources and developing recycling methods. For example, researchers at a leading university have developed a process to convert waste menthol into menthyl methacrylate, reducing reliance on petrochemical feedstocks.

In conclusion, Menthyl methacrylate (CAS No. 46700-94-1) is a multifunctional compound with a wide range of applications in materials science and pharmaceuticals. Its unique chemical properties make it an ideal monomer for synthesizing polymers with tailored characteristics. Ongoing research continues to uncover new possibilities for its use in advanced technologies and sustainable solutions.